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Compound of Interest

Compound Name: 1,6-Dihydroxy-2-chlorophenazine

CAS No.: 93768-40-2

Cat. No.: B15581545

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 1,6-Dihydroxy-2-chlorophenazine. Given the absence of specific disposal data for

this compound, it must be treated as hazardous chemical waste. Adherence to these

procedures is critical for ensuring personnel safety and environmental protection.

Pre-Disposal Safety Assessment
Before handling 1,6-Dihydroxy-2-chlorophenazine for disposal, a thorough safety

assessment is mandatory. In the absence of a specific Safety Data Sheet (SDS), the

precautionary principle applies: treat this compound as a hazardous substance. Phenazine

derivatives can be harmful if swallowed, and halogenated organic compounds require special

disposal considerations.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against accidental exposure. All personnel

involved in the disposal process must wear the following:
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact and

potential absorption.[2]

Eye Protection
Safety glasses with side-

shields or splash goggles.

Protects eyes from dust,

splashes, or aerosols.

Body Protection A standard laboratory coat.
Protects against contamination

of personal clothing.[2]

Respiratory Protection
Use in a well-ventilated area,

such as a fume hood.

Prevents inhalation of any dust

or vapors.[2]

Step-by-Step Disposal Protocol
The disposal of 1,6-Dihydroxy-2-chlorophenazine must follow the hazardous waste

procedures established by your institution's Environmental Health and Safety (EHS) office.[2][3]

Step 1: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[4]

Solid Waste: Collect solid 1,6-Dihydroxy-2-chlorophenazine waste in a dedicated, sealed,

and clearly labeled container.

Contaminated Materials: Any items that have come into contact with the compound, such as

gloves, weighing paper, and pipette tips, must be disposed of as contaminated solid waste.

Halogenated Organic Waste: As a chlorinated phenazine, this compound falls under the

category of halogenated organic waste. It should be collected separately from non-

halogenated organic waste.[1]

Step 2: Waste Containerization

All waste must be stored in appropriate containers to await pickup by EHS.

Container Type: Use a chemically compatible container with a leak-proof, screw-on cap.[5]

Open beakers or containers with stoppers are not acceptable.[4]
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Filling: Do not fill liquid waste containers to more than 80% capacity to allow for expansion.

[4]

Condition: Ensure the container is in good condition, free of cracks or leaks, and its outer

surface is clean.[6]

Step 3: Labeling

Accurate labeling is a regulatory requirement and essential for safety.[3]

The container must be clearly labeled with the words "Hazardous Waste."[6]

The full chemical name, "1,6-Dihydroxy-2-chlorophenazine," must be written out.

Abbreviations or chemical formulas are not permitted.[3][4]

For mixtures, all constituents and their approximate concentrations must be listed.[4]

Include the date of waste generation and the name of the principal investigator or laboratory.

[3]

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated and secure area

within the laboratory.

Secondary Containment: Place the waste container in a secondary container, such as a lab

tray, to contain any potential leaks.[5]

Segregation: Store it away from incompatible materials, such as strong acids, bases, or

oxidizers.[4][6]

Step 5: Arranging for Disposal

Contact your institution's EHS office to schedule a hazardous waste pickup.[2][3]

Provide the EHS office with a complete and accurate description of the waste.

Prohibited Actions:
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DO NOT dispose of 1,6-Dihydroxy-2-chlorophenazine in the regular trash.[3]

DO NOT pour this chemical down the sink or into any drain.[4]

DO NOT use a fume hood to intentionally evaporate the chemical for disposal.[4]

Spill Management
In the event of a spill:

Evacuate the immediate area.

Ensure the area is well-ventilated.

Wearing the appropriate PPE, contain and collect the spill.

For solid spills, carefully sweep up the material, avoiding dust generation.

For solutions, absorb the liquid with an inert material like vermiculite or sand.

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1,6-
Dihydroxy-2-chlorophenazine.
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Waste Collection & Segregation

Labeling & Storage

Final Disposal

Identify 1,6-Dihydroxy-
2-chlorophenazine for Disposal

Consult Institutional EHS Guidelines
 and this SOP

Wear Required PPE:
Gloves, Goggles, Lab Coat

Is the waste solid, liquid,
or contaminated material?

Place in 'Hazardous Waste:
Halogenated Organics' Container

Segregate

Ensure container is sealed,
leak-proof, and under 80% full

Label Container:
- 'Hazardous Waste'

- Full Chemical Name
- Date & Lab Info

Store in Designated Secure Area
with Secondary Containment

Contact EHS Office to
Schedule Waste Pickup

Provide Accurate Waste
Information to EHS

Waste Removed by
Authorized Personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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